4-fluoro-N-(3-propoxyphenyl)benzamide

• Molecular Formula: C16H16FNO2
• Molecular Weight: 273.3 g/mol
• IUPAC Name: 4-fluoro-N-(3-propoxyphenyl)benzamide
• InChI: InChI=1S/C16H16FNO2/c1-2-10-20-15-5-3-4-14(11-15)18-16(19)12-6-8-13(17)9-7-12/h3-9,11H,2,10H2,1H3,(H,18,19)
• InChI Key: GTPQWHBSPBVBKE-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)NC(=O)C2=CC=C(C=C2)F

Description

4-fluoro-N-(3-propoxyphenyl)benzamide, also known as FPPB, is a chemical compound that has gained attention in the scientific community due to its potential as a research tool. FPPB is a selective antagonist of the transient receptor potential vanilloid 1 (TRPV1) channel, which is involved in pain sensation and inflammation. In

Mechanism of Action

4-fluoro-N-(3-propoxyphenyl)benzamide selectively blocks TRPV1 channels by binding to a specific site on the channel protein. This binding prevents the channel from opening in response to stimuli, thus inhibiting the influx of calcium ions into the cell. Calcium influx is a crucial step in the activation of TRPV1 channels, and blocking this step can reduce pain and inflammation.
Biochemical and Physiological Effects:
4-fluoro-N-(3-propoxyphenyl)benzamide has been shown to reduce pain and inflammation in animal models. It has also been shown to inhibit the release of pro-inflammatory cytokines, such as TNF-α and IL-1β, from immune cells. 4-fluoro-N-(3-propoxyphenyl)benzamide has been suggested to have potential therapeutic applications for pain and inflammatory diseases.

Advantages and Limitations for Lab Experiments

4-fluoro-N-(3-propoxyphenyl)benzamide has several advantages as a research tool. It is a selective TRPV1 antagonist, meaning it only blocks TRPV1 channels and does not affect other ion channels. It also has a high affinity for TRPV1 channels, making it effective at low concentrations. However, 4-fluoro-N-(3-propoxyphenyl)benzamide has some limitations. It is not water-soluble, which can make it difficult to use in some experiments. It also has a short half-life in vivo, which limits its usefulness for long-term studies.

Future Directions

There are several future directions for research on 4-fluoro-N-(3-propoxyphenyl)benzamide. One area of interest is the development of more water-soluble derivatives of 4-fluoro-N-(3-propoxyphenyl)benzamide, which would make it easier to use in experiments. Another area of interest is the exploration of 4-fluoro-N-(3-propoxyphenyl)benzamide's potential therapeutic applications for pain and inflammatory diseases. Additionally, further studies are needed to fully understand the physiological and pathological functions of TRPV1 channels and their role in pain and inflammation.
Conclusion:
In conclusion, 4-fluoro-N-(3-propoxyphenyl)benzamide is a valuable research tool for studying the role of TRPV1 channels in pain sensation and inflammation. Its selective blocking of TRPV1 channels makes it useful in experiments, and its potential therapeutic applications make it an area of interest for future research. Further studies are needed to fully understand the mechanism of action and physiological effects of 4-fluoro-N-(3-propoxyphenyl)benzamide, as well as its potential therapeutic applications.

Synthesis Methods

The synthesis of 4-fluoro-N-(3-propoxyphenyl)benzamide involves a series of chemical reactions starting from 3-propoxyaniline and 4-fluorobenzoyl chloride. The reaction products are then purified by column chromatography to obtain the final product. The synthesis method of 4-fluoro-N-(3-propoxyphenyl)benzamide has been optimized to increase its yield and purity, making it a viable research tool.

Scientific Research Applications

4-fluoro-N-(3-propoxyphenyl)benzamide has been used in scientific research to study the role of TRPV1 channels in pain sensation and inflammation. TRPV1 channels are activated by various stimuli, including capsaicin, heat, and protons, and play a crucial role in nociception and inflammation. 4-fluoro-N-(3-propoxyphenyl)benzamide has been shown to selectively block TRPV1 channels, making it a valuable tool for studying the physiological and pathological functions of these channels.